Cas no 1806361-57-8 (3,6-Difluoro-2-(difluoromethoxy)toluene)

• Product Name: 3,6-Difluoro-2-(difluoromethoxy)toluene
• CAS No: 1806361-57-8
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 5004396
• Update Time: 2025-06-15

3,6-Difluoro-2-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-(difluoromethoxy)toluene

• Inchi： 1S/C8H6F4O/c1-4-5(9)2-3-6(10)7(4)13-8(11)12/h2-3,8H,1H3
• InChI Key： BDBWKNCCRFBXAO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 3,6-Difluoro-2-(difluoromethoxy)toluene

Introduction to 3,6-Difluoro-2-(difluoromethoxy)toluene (CAS No. 1806361-57-8)

3,6-Difluoro-2-(difluoromethoxy)toluene, with the CAS number 1806361-57-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoro substituents and a difluoromethoxy group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3,6-Difluoro-2-(difluoromethoxy)toluene is C₉H₅F₄O, and its molecular weight is approximately 192.13 g/mol. The compound's chemical structure consists of a benzene ring with two fluorine atoms at the 3 and 6 positions and a difluoromethoxy group at the 2 position. This arrangement imparts specific physical and chemical properties that are crucial for its potential use in pharmaceuticals.

In recent years, the interest in fluorinated compounds has increased significantly due to their unique properties, such as enhanced metabolic stability, improved lipophilicity, and altered biological activity. 3,6-Difluoro-2-(difluoromethoxy)toluene is no exception. Its difluoro substituents and difluoromethoxy group contribute to its stability and bioavailability, making it an attractive candidate for the development of new drugs.

The synthesis of 3,6-Difluoro-2-(difluoromethoxy)toluene involves several steps, including the introduction of fluorine atoms and the formation of the difluoromethoxy group. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as electrophilic fluorination and nucleophilic substitution have been employed to achieve these results.

In the context of medicinal chemistry, 3,6-Difluoro-2-(difluoromethoxy)toluene has shown promise in various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound for the development of antiviral agents. The compound's ability to modulate specific viral enzymes makes it a viable candidate for further investigation in this field.

Beyond antiviral applications, 3,6-Difluoro-2-(difluoromethoxy)toluene has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of 3,6-Difluoro-2-(difluoromethoxy)toluene have been extensively studied to understand its behavior in biological systems. Research has indicated that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,6-Difluoro-2-(difluoromethoxy)toluene. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound has a favorable safety profile and may be suitable for further clinical development.

In addition to its potential therapeutic applications, 3,6-Difluoro-2-(difluoromethoxy)toluene has also been studied for its use as a research tool. Its unique chemical properties make it an excellent probe for investigating various biological processes and pathways. Researchers are using this compound to gain insights into mechanisms underlying diseases and to identify new targets for drug discovery.

The environmental impact of 3,6-Difluoro-2-(difluoromethoxy)toluene is another area of interest. Studies are being conducted to assess its biodegradability and potential ecological effects. Preliminary data suggest that the compound is relatively stable but does not persist indefinitely in the environment, which is an important consideration for its commercial use.

In conclusion, 3,6-Difluoro-2-(difluoromethoxy)toluene (CAS No. 1806361-57-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the field.